Cas no 1923297-70-4 (N-(2R)-1-aminopropan-2-yl-4-nitrobenzene-1-sulfonamide)

• Product Name: N-(2R)-1-aminopropan-2-yl-4-nitrobenzene-1-sulfonamide
• CAS No: 1923297-70-4
• MF: C₉H₁₃N₃O₄S
• MW: 259.282220602036
• CID: 6216738
• PubChem ID: 113506405
• Update Time: 2025-10-28

N-(2R)-1-aminopropan-2-yl-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2R)-1-aminopropan-2-yl-4-nitrobenzene-1-sulfonamide
• EN300-1167239
• 1923297-70-4
• N-[(2R)-1-aminopropan-2-yl]-4-nitrobenzene-1-sulfonamide

• Inchi： 1S/C9H13N3O4S/c1-7(6-10)11-17(15,16)9-4-2-8(3-5-9)12(13)14/h2-5,7,11H,6,10H2,1H3/t7-/m1/s1
• InChI Key： SYOCCYWFRADXFP-SSDOTTSWSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N[C@H](C)CN)(=O)=O

Computed Properties

• Exact Mass: 259.06267708g/mol
• Monoisotopic Mass: 259.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 126Ų

Additional information on N-(2R)-1-aminopropan-2-yl-4-nitrobenzene-1-sulfonamide

Research Briefing on N-(2R)-1-aminopropan-2-yl-4-nitrobenzene-1-sulfonamide (CAS: 1923297-70-4)

N-(2R)-1-aminopropan-2-yl-4-nitrobenzene-1-sulfonamide (CAS: 1923297-70-4) is a chiral sulfonamide derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique nitrobenzene sulfonamide moiety and stereospecific (2R)-1-aminopropan-2-yl group, has been investigated for its potential applications in drug discovery, particularly as a modulator of enzymatic activity and protein-protein interactions. Recent studies have explored its synthesis, structural properties, and biological activities, positioning it as a promising candidate for further therapeutic development.

The synthesis of N-(2R)-1-aminopropan-2-yl-4-nitrobenzene-1-sulfonamide involves a multi-step process that emphasizes the preservation of its chiral integrity. Researchers have employed asymmetric synthesis techniques to ensure high enantiomeric purity, which is critical for its biological activity. The compound's structure has been elucidated using advanced spectroscopic methods, including NMR and X-ray crystallography, confirming its configuration and providing insights into its molecular interactions. These structural analyses are foundational for understanding its mechanism of action in biological systems.

In recent pharmacological studies, N-(2R)-1-aminopropan-2-yl-4-nitrobenzene-1-sulfonamide has demonstrated notable inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, it has been shown to selectively target and inhibit certain kinases and proteases, which are implicated in chronic inflammatory diseases and cancer. These findings suggest its potential as a lead compound for developing novel anti-inflammatory or anti-cancer agents. Further in vitro and in vivo studies are underway to evaluate its efficacy, toxicity, and pharmacokinetic properties.

Beyond its direct biological activities, this compound has also been explored as a versatile building block in medicinal chemistry. Its sulfonamide group and nitrobenzene moiety make it a valuable scaffold for designing derivatives with enhanced pharmacological profiles. Recent efforts have focused on modifying its structure to improve bioavailability and target specificity, leveraging computational modeling and structure-activity relationship (SAR) studies. These derivative compounds are being screened for a broader range of therapeutic applications, including neurodegenerative diseases and infectious diseases.

The potential of N-(2R)-1-aminopropan-2-yl-4-nitrobenzene-1-sulfonamide extends to its use in chemical biology as a probe for studying protein function. Its ability to interact selectively with certain proteins makes it a useful tool for elucidating biological pathways and identifying new drug targets. Researchers have utilized this compound in affinity chromatography and pull-down assays to isolate and characterize protein complexes, contributing to a deeper understanding of cellular mechanisms.

Despite its promise, challenges remain in the development of N-(2R)-1-aminopropan-2-yl-4-nitrobenzene-1-sulfonamide as a therapeutic agent. Issues such as metabolic stability, potential off-target effects, and scalability of synthesis need to be addressed. Ongoing research aims to optimize these aspects through medicinal chemistry strategies and formulation technologies. Collaborative efforts between academia and industry are essential to advance this compound through preclinical and clinical stages.

In conclusion, N-(2R)-1-aminopropan-2-yl-4-nitrobenzene-1-sulfonamide (CAS: 1923297-70-4) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and biological activities offer multiple avenues for therapeutic development and biological exploration. Continued investigation into its properties and applications is expected to yield significant contributions to the field, potentially leading to novel treatments for various diseases. This research briefing underscores the importance of interdisciplinary collaboration and innovation in unlocking the full potential of this compound.